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Compound of Interest

Compound Name: N,3,5-trihydroxybenzamide

CAS No.: 30697-84-8

Cat. No.: B1628004

Get Quote

Executive Summary & Molecule Profile[1]
N,3,5-trihydroxybenzamide (also known as 3,5-dihydroxybenzohydroxamic acid) represents a

unique pharmacophore combining a resorcinol core (3,5-dihydroxybenzene) with a hydroxamic

acid moiety (N-hydroxyamide).

While its structural isomer, Didox (3,4-dihydroxybenzohydroxamic acid), is a well-characterized

ribonucleotide reductase inhibitor with potent anti-inflammatory properties, the 3,5-isomer offers

a distinct hydrogen-bonding landscape and metal-chelation geometry. This guide outlines a

rigorous investigative framework to validate its efficacy as a dual-action anti-inflammatory

agent: acting as both a reactive oxygen species (ROS) scavenger and a modulator of the NF-

κB signaling cascade.
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Property Detail

IUPAC Name N,3,5-trihydroxybenzamide

Common Synonym
3,5-Dihydroxybenzohydroxamic acid (3,5-

DHBHA)

Molecular Weight ~169.13 g/mol

Key Pharmacophores

Hydroxamic Acid (CONHOH): Metal chelation

(Fe, Zn), LOX inhibition.Resorcinol Ring:

Radical scavenging, antioxidant stability.

Solubility
Soluble in DMSO, Ethanol. Limited solubility in

water (pH dependent).

Mechanism of Action (Hypothesis & Rationale)
To design effective experiments, we must understand the causality. Hydroxamic acids are

"privileged structures" in medicinal chemistry. The anti-inflammatory activity of N,3,5-
trihydroxybenzamide is hypothesized to occur via two synergistic pathways:

Direct ROS Scavenging & Iron Chelation: Inflammation is exacerbated by free iron (Fenton

reaction). The hydroxamate group chelates labile iron, preventing hydroxyl radical formation,

while the phenolic hydroxyls scavenge existing superoxide anions.

NF-κB Suppression: By reducing intracellular ROS and inhibiting specific metalloproteins

(like MMPs or upstream kinases), the compound prevents the phosphorylation of IκBα,

thereby locking NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory

cytokines (IL-6, TNF-α).

Visualization: Proposed Signaling Modulation
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Figure 1: Hypothesized intervention points of N,3,5-trihydroxybenzamide in the TLR4/NF-κB

inflammatory pathway.

Experimental Protocols
Phase 1: Compound Preparation & Stability
Hydroxamic acids can hydrolyze in strong acids or bases. Proper handling is critical for

reproducibility.

Stock Solution: Dissolve N,3,5-trihydroxybenzamide in 100% DMSO to create a 100 mM

stock. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution: Dilute in serum-free media immediately prior to use. Ensure final DMSO

concentration is < 0.1% to avoid solvent toxicity.

Iron-Free Conditions: Because this molecule is a chelator, adventitious iron in buffers can

mask its activity. Use Chelex-treated water or high-grade buffers for cell-free assays.

Phase 2: In Vitro Cell-Free Screening
Before moving to cells, quantify the biochemical potency.

Protocol A: Ferrozine Iron Chelation Assay
Rationale: To verify the hydroxamic acid moiety is functionally active.

Reagents: 2 mM FeCl₂, 5 mM Ferrozine.

Procedure: Mix 100 µL of compound (various concentrations) with 50 µL FeCl₂. Incubate 5

min. Add 100 µL Ferrozine.

Readout: Measure Absorbance at 562 nm.

Validation: A decrease in magenta color indicates iron sequestration. Compare IC50 with

EDTA (positive control).

Protocol B: 5-Lipoxygenase (5-LOX) Inhibition
Rationale: Hydroxamic acids are classic 5-LOX inhibitors (preventing leukotriene production).
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System: Use a colorimetric LOX inhibitor screening kit (e.g., measuring oxidation of TMPD).

Incubation: Incubate purified 5-LOX enzyme with N,3,5-trihydroxybenzamide (0.1 – 100

µM) for 15 min.

Substrate: Add Arachidonic Acid (AA) to initiate.

Metric: Calculate % Inhibition relative to Zileuton (standard LOX inhibitor).

Phase 3: Cellular Inflammation Model (The "Gold
Standard")
Model: RAW 264.7 Murine Macrophages stimulated with Lipopolysaccharide (LPS).
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Figure 2: Experimental workflow for assessing anti-inflammatory activity in macrophages.

Protocol C: Nitric Oxide (NO) Inhibition (Griess Assay)
Rationale: NO is a primary inflammatory mediator produced by iNOS. This is the most robust

primary screen.

Seeding: Plate RAW 264.7 cells at

cells/well in 96-well plates. Allow adherence (24h).

Treatment: Replace media. Pre-treat cells with N,3,5-trihydroxybenzamide (10, 25, 50, 100

µM) for 1 hour.
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Control: Vehicle only (DMSO).

Positive Control:[1][2] Dexamethasone (1 µM) or Didox (if available).

Induction: Add LPS (final conc. 1 µg/mL) to all wells except "Basal Control". Incubate 24h.

Assay: Transfer 100 µL supernatant to a new plate. Add 100 µL Griess Reagent (1:1 mix of

1% sulfanilamide and 0.1% NED).

Measurement: Incubate 10 min in dark. Read Absorbance at 540 nm.

Data Analysis: Convert OD to nitrite concentration using a sodium nitrite standard curve.

Protocol D: Mechanism Confirmation (Western Blot)
Rationale: To prove the compound inhibits the expression of inflammatory enzymes, not just

their activity.

Lysate Prep: Wash treated cells (from Protocol C) with cold PBS. Lyse in RIPA buffer +

Protease/Phosphatase inhibitors.

Targets:

iNOS & COX-2: Downregulation indicates transcriptional suppression.

Phospho-p65 (NF-κB): Reduced levels indicate inhibition of upstream signaling.

IκBα: Preservation of IκBα bands indicates the compound blocked its degradation.

Normalization: Use β-actin or GAPDH as loading controls.

Data Interpretation & Troubleshooting
Expected Results Matrix
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Assay Expected Result (if active) Mechanistic Implication

MTT Assay >90% Viability at effective dose
Anti-inflammatory effect is not

due to cell death.

Griess Assay
Dose-dependent reduction in

NO
Inhibition of iNOS pathway.

Ferrozine High absorbance drop
Iron chelation contributes to

antioxidant capacity.

Western Blot Reduced iNOS/COX-2 protein
Transcriptional regulation

(likely NF-κB).

Troubleshooting Guide
Issue: High cytotoxicity (low MTT signal).

Solution: Hydroxamic acids can be toxic at high doses due to DNA replication inhibition

(ribonucleotide reductase target). Titrate down; effective anti-inflammatory doses are often

lower than cytotoxic doses.

Issue: Inconsistent Griess Assay results.

Solution: Phenol red in media interferes with Griess reagent. Use phenol-red free DMEM

or subtract background absorbance carefully.

Issue: Compound precipitation.

Solution: 3,5-dihydroxybenzohydroxamic acid may precipitate in acidic media. Ensure

culture media is buffered to pH 7.4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem
of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. docentes.fct.unl.pt [docentes.fct.unl.pt]

5. N'-[(3-[benzyloxy]benzylidene]-3,4,5-trihydroxybenzohydrazide (1) protects mice against
colitis induced by dextran sulfate sodium through inhibiting NFκB/IL-6/STAT3 pathway -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. 3,5-Dihydroxybenzoic acid, a specific agonist for hydroxycarboxylic acid 1, inhibits
lipolysis in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Whole grain metabolite 3,5-dihydroxybenzoic acid is a beneficial nutritional molecule with
the feature of a double-edged sword in human health: a critical review and dietary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://docentes.fct.unl.pt/ana-faisca/files/ref6.pdf
https://pubmed.ncbi.nlm.nih.gov/27311853/
https://pubmed.ncbi.nlm.nih.gov/22434674/
https://pubmed.ncbi.nlm.nih.gov/37096487/
https://www.benchchem.com/product/b1628004?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/28/21/7299
https://pmc.ncbi.nlm.nih.gov/articles/PMC4160675/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4160675/
https://www.researchgate.net/publication/366754897_Didox_34-Dihydroxybenzohydroxamic_acid_is_a_potent_anti-oxidant_and_anti-inflammatory_compound_3517
https://docentes.fct.unl.pt/ana-faisca/files/ref6.pdf
https://pubmed.ncbi.nlm.nih.gov/27311853/
https://pubmed.ncbi.nlm.nih.gov/27311853/
https://pubmed.ncbi.nlm.nih.gov/27311853/
https://pubmed.ncbi.nlm.nih.gov/22434674/
https://pubmed.ncbi.nlm.nih.gov/22434674/
https://pubmed.ncbi.nlm.nih.gov/37096487/
https://pubmed.ncbi.nlm.nih.gov/37096487/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


considerations - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Investigating the Anti-Inflammatory
Effects of N,3,5-Trihydroxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628004/docs#application-note-investigating-the-
anti-inflammatory-effects-of-n-3-5-trihydroxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37096487/
https://www.benchchem.com/product/b1628004/docs#application-note-investigating-the-anti-inflammatory-effects-of-n-3-5-trihydroxybenzamide
https://www.benchchem.com/product/b1628004/docs#application-note-investigating-the-anti-inflammatory-effects-of-n-3-5-trihydroxybenzamide
https://www.benchchem.com/product/b1628004/docs#application-note-investigating-the-anti-inflammatory-effects-of-n-3-5-trihydroxybenzamide
https://www.benchchem.com/product/b1628004/docs#application-note-investigating-the-anti-inflammatory-effects-of-n-3-5-trihydroxybenzamide
https://www.benchchem.com/product/b1628004?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

